Cas no 568590-21-6 (5-(3-ethoxyphenyl)-2H-tetrazole)

5-(3-Ethoxyphenyl)-2H-tetrazole is a heterocyclic compound featuring a tetrazole ring substituted with a 3-ethoxyphenyl group. This structure imparts unique reactivity, making it valuable as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry. The ethoxy group enhances solubility in organic solvents, facilitating its use in coupling reactions and metal-organic frameworks. Its tetrazole moiety serves as a bioisostere for carboxylic acids, improving metabolic stability in drug design. The compound’s stability under mild conditions and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science applications.

5-(3-ethoxyphenyl)-2H-tetrazole structure

568590-21-6 structure

Product Name:5-(3-ethoxyphenyl)-2H-tetrazole

CAS No:568590-21-6

MF:C₉H₁₀N₄O

MW:190.201900959015

CID:2832494

PubChem ID:21711594

Update Time:2025-10-31

5-(3-ethoxyphenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Tetrazole, 5-(3-ethoxyphenyl)-
- CHEMBL22862
- SCHEMBL6957090
- 568590-21-6
- Z425858298
- 5-(3-ETHOXYPHENYL)-1H-1,2,3,4-TETRAZOLE
- A1-08288
- DTXSID60617234
- 5-(3-ethoxyphenyl)-2H-tetrazole
- Inchi： 1S/C9H10N4O/c1-2-14-8-5-3-4-7(6-8)9-10-12-13-11-9/h3-6H,2H2,1H3,(H,10,11,12,13)
- InChI Key： MPJSUMJLHRQJFK-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

Exact Mass: 190.08546096Da
Monoisotopic Mass: 190.08546096Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 63.7Å²

5-(3-ethoxyphenyl)-2H-tetrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AY48601-2.5g	1H-Tetrazole, 5-(3-ethoxyphenyl)-	568590-21-6	95%	2.5g	$993.00	2024-04-19

5-(3-ethoxyphenyl)-2H-tetrazole Related Literature

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Additional information on 5-(3-ethoxyphenyl)-2H-tetrazole

Comprehensive Overview of 5-(3-ethoxyphenyl)-2H-tetrazole (CAS No. 568590-21-6): Properties, Applications, and Innovations

The compound 5-(3-ethoxyphenyl)-2H-tetrazole (CAS No. 568590-21-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique tetrazole core and 3-ethoxyphenyl substituent, this compound exhibits remarkable chemical stability and versatility, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly as a bioisostere for carboxylic acids, due to its similar acidity and hydrogen-bonding capabilities.

In recent years, the demand for tetrazole derivatives like 5-(3-ethoxyphenyl)-2H-tetrazole has surged, driven by their applications in designing kinase inhibitors and antimicrobial agents. A 2023 study highlighted its role in modulating protein-protein interactions, aligning with the growing interest in targeted therapies. The compound’s ethoxyphenyl moiety further enhances lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in AI-driven drug design platforms.

From a synthetic perspective, CAS 568590-21-6 is often synthesized via [2+3] cycloaddition reactions, a method frequently searched in academic databases. Its stability under physiological conditions makes it a candidate for prodrug development, addressing challenges like drug delivery and metabolic degradation. Innovations in green chemistry have also explored catalyst-free routes to this compound, resonating with the global push for sustainable synthesis.

Beyond pharmaceuticals, 5-(3-ethoxyphenyl)-2H-tetrazole finds utility in coordination chemistry, where its nitrogen-rich structure acts as a ligand for metal-organic frameworks (MOFs). This aligns with trends in energy storage and carbon capture technologies. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common query among quality control professionals.

In summary, 568590-21-6 represents a nexus of innovation across disciplines. Its adaptability to high-throughput screening and compatibility with click chemistry protocols underscore its relevance in modern research. As interest grows in fragment-based drug discovery and bioconjugation, this compound is poised to remain a cornerstone of cutting-edge scientific exploration.